Cas no 111787-91-8 (3-Furanmethanol,2-methyl-5-phenyl-)

• Product Name: 3-Furanmethanol,2-methyl-5-phenyl-
• CAS No: 111787-91-8
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• MDL: MFCD02681965
• CID: 134277
• PubChem ID: 2776433
• Update Time: 2025-06-15

3-Furanmethanol,2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanol,2-methyl-5-phenyl-
• (2-METHYL-5-PHENYL-3-FURYL)METHANOL
• (2-methyl-5-phenylfuran-3-yl)methanol
• (2-Methyl-5-phenyl-furan-3-yl)methanol
• 3-(hydroxymethyl)-2-methyl-5-phenylfuran
• 3-Furanmethanol,2-methyl-5-phenyl
• DTXSID00380071
• FT-0604639
• 111787-91-8
• (2-Methyl-5-phenylfur-3-yl)methanol
• YDHRCRWVQWYBKB-UHFFFAOYSA-N
• AKOS006228046
• SDCCGMLS-0065985.P001
• MFCD02681965
• SCHEMBL3069277
• W-204757
• (2-Methyl-5-phenyl-furan-3-yl)-methanol
• AS-6248
• (2-Methyl-5-phenyl-3-furyl)methanol, AldrichCPR

• MDL： MFCD02681965
• Inchi： 1S/C12H12O2/c1-9-11(8-13)7-12(14-9)10-5-3-2-4-6-10/h2-7,13H,8H2,1H3
• InChI Key： YDHRCRWVQWYBKB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CO)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 188.08400
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.123
• Melting Point: 22-23
• Boiling Point: 127 °C
• Flash Point: 127 °C
• Refractive Index: 1.562
• PSA: 33.37000
• LogP: 2.74730

3-Furanmethanol,2-methyl-5-phenyl- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on 3-Furanmethanol,2-methyl-5-phenyl-

Comprehensive Analysis of 3-Furanmethanol, 2-methyl-5-phenyl- (CAS No. 111787-91-8): Properties, Applications, and Industry Trends

3-Furanmethanol, 2-methyl-5-phenyl- (CAS No. 111787-91-8) is a specialized organic compound belonging to the furan derivatives class. This compound has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical intermediates, flavor and fragrance synthesis, and material science. The presence of both furan and phenyl groups in its molecular framework contributes to its distinct chemical reactivity, making it a valuable building block in synthetic chemistry.

One of the most frequently searched questions about 3-Furanmethanol, 2-methyl-5-phenyl- revolves around its synthetic routes and industrial-scale production. Researchers and manufacturers often explore optimized methods for its synthesis, including catalytic hydrogenation and Grignard reactions. Recent advancements in green chemistry have also led to the development of eco-friendly protocols for producing this compound, aligning with the global push for sustainable chemical processes.

The compound's role in flavor and fragrance applications is another hot topic among users. With its woody and slightly sweet aromatic profile, 3-Furanmethanol, 2-methyl-5-phenyl- is increasingly used as a key ingredient in high-end perfumery and food flavoring. Its stability under various pH conditions and compatibility with other aroma chemicals make it a preferred choice for formulators seeking long-lasting scents and complex fragrance accords.

In the pharmaceutical sector, this furan derivative has shown promise as a precursor for bioactive molecules. Recent studies highlight its potential in designing heterocyclic drugs, particularly those targeting central nervous system disorders. The compound's ability to serve as a chiral building block has opened new avenues in asymmetric synthesis, a field that continues to grow in importance for drug discovery programs worldwide.

Material scientists are exploring 3-Furanmethanol, 2-methyl-5-phenyl- for its potential in polymer chemistry. The compound's rigid furan ring and aromatic phenyl group contribute to the thermal stability of resulting polymers, making it interesting for high-performance materials applications. This aligns with current industry trends toward specialty polymers with enhanced mechanical properties and heat resistance.

From a regulatory perspective, 3-Furanmethanol, 2-methyl-5-phenyl- has been evaluated for its safety profile in various applications. While not classified as hazardous under current regulations, proper handling procedures and storage conditions are still essential topics frequently searched by laboratory professionals. The compound's stability data and compatibility information with common solvents are particularly valuable to researchers working with this material.

The analytical characterization of 3-Furanmethanol, 2-methyl-5-phenyl- remains an area of active discussion. Modern techniques such as HPLC-MS and NMR spectroscopy are commonly employed for quality control, with many users searching for optimized analytical methods and spectral data references. The availability of high-purity standards has become increasingly important for both research and industrial applications.

Market trends indicate growing demand for 3-Furanmethanol, 2-methyl-5-phenyl- across multiple industries. Suppliers and distributors frequently update their technical specifications and certificates of analysis to meet the evolving needs of customers. The compound's global availability and supply chain dynamics have become topics of interest for procurement specialists in the chemical industry.

Future research directions for 3-Furanmethanol, 2-methyl-5-phenyl- may focus on its potential in catalysis and nanomaterial synthesis. The compound's unique structure offers possibilities for creating metal-organic frameworks (MOFs) or serving as a ligand in transition metal complexes. These emerging applications could further expand the utility of this versatile chemical building block in cutting-edge technologies.

For researchers considering working with 3-Furanmethanol, 2-methyl-5-phenyl-, understanding its physicochemical properties is crucial. Key parameters such as melting point, boiling point, solubility, and refractive index are frequently searched topics that help in experimental design and process optimization. Comprehensive safety data sheets and technical bulletins provide additional guidance for safe and effective use of this compound.